Motesanib phosphate Motesanib phosphate Motesanib, also known as AMG-706, is the orally bioavailable multiple-receptor tyrosine kinase inhibitor with potential antineoplastic activity. Motesanib selectively targets and inhibits vascular endothelial growth factor (VEGFR), platelet-derived growth factor (PDGFR), kit, and Ret receptors, thereby inhibiting angiogenesis and cellular proliferation.
Brand Name: Vulcanchem
CAS No.: 857876-30-3 (phosphate)
Catalog No.: VC1072123
InChI: InChI=1S/C22H23N5O.H4O7P2/c1-22(2)14-26-19-12-16(5-6-18(19)22)27-21(28)17-4-3-9-24-20(17)25-13-15-7-10-23-11-8-15;1-8(2,3)7-9(4,5)6/h3-12,26H,13-14H2,1-2H3,(H,24,25)(H,27,28);(H2,1,2,3)(H2,4,5,6)
SMILES: O=C(C1=CC=CN=C1NCC2=CC=NC=C2)NC3=CC4=C(C=C3)C(C)(C)CN4.O=P(O)(OP(O)(O)=O)O
Molecular Formula: C22H27N5O8P2
Molecular Weight: 551.4325

Motesanib phosphate

* For research use only. Not for human or veterinary use.

CAS No.: 857876-30-3 (phosphate)

Inhibitors

Catalog No.: VC1072123

Molecular Formula: C22H27N5O8P2

Molecular Weight: 551.4325

Purity: >98% (or refer to the Certificate of Analysis)

Motesanib phosphate - 857876-30-3 (phosphate)

CAS No. 857876-30-3 (phosphate)
Product Name Motesanib phosphate
IUPAC Name N-(3,3-dimethyl-2,3-dihydro-1H-indol-6-yl)-2-[(pyridin-4- ylmethyl)amino]pyridine-3-carboxamide diphosphate
Synonyms AMG 706; AMG706; AMG706; motesanib phosphate; motesanib diphosphate;
Molecular Formula C22H27N5O8P2
Molecular Weight 551.4325
InChI InChI=1S/C22H23N5O.H4O7P2/c1-22(2)14-26-19-12-16(5-6-18(19)22)27-21(28)17-4-3-9-24-20(17)25-13-15-7-10-23-11-8-15;1-8(2,3)7-9(4,5)6/h3-12,26H,13-14H2,1-2H3,(H,24,25)(H,27,28);(H2,1,2,3)(H2,4,5,6)
InChIKey DJJCDCBLOWTOJD-UHFFFAOYSA-N
SMILES O=C(C1=CC=CN=C1NCC2=CC=NC=C2)NC3=CC4=C(C=C3)C(C)(C)CN4.O=P(O)(OP(O)(O)=O)O
Appearance Solid powder
Purity >98% (or refer to the Certificate of Analysis)
Solubility Soluble in DMSO
Description Motesanib, also known as AMG-706, is the orally bioavailable multiple-receptor tyrosine kinase inhibitor with potential antineoplastic activity. Motesanib selectively targets and inhibits vascular endothelial growth factor (VEGFR), platelet-derived growth factor (PDGFR), kit, and Ret receptors, thereby inhibiting angiogenesis and cellular proliferation.
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18.0152 g/mol